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Compound of Interest

Compound Name: (3R)-Oxolane-3-sulfonyl chloride

Cat. No.: B3016553 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of (3R)-Oxolane-3-sulfonyl chloride,

a chiral sulfonyl chloride of interest in synthetic chemistry and drug discovery. Due to its limited

commercial availability, this document focuses on providing key technical data for the readily

available racemic mixture, Tetrahydrofuran-3-sulfonyl chloride, alongside proposed

experimental protocols for the synthesis of the (3R)-enantiomer and its subsequent chiral

separation.

Commercial Availability and Physicochemical Data
Direct commercial sources for the enantiomerically pure (3R)-Oxolane-3-sulfonyl chloride are

not readily identifiable. However, the racemic mixture, Tetrahydrofuran-3-sulfonyl chloride, is

available from several chemical suppliers. The data presented below pertains to this racemic

compound and serves as a crucial reference for researchers.

Table 1: Physicochemical and Supplier Data for Tetrahydrofuran-3-sulfonyl chloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3016553?utm_src=pdf-interest
https://www.benchchem.com/product/b3016553?utm_src=pdf-body
https://www.benchchem.com/product/b3016553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3016553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
Tetrahydrofuran-3-sulfonyl

chloride

Thermo Scientific, Sigma-

Aldrich

Synonyms
Oxolane-3-sulfonyl chloride,

Chlorooxolan-3-ylsulfone
Thermo Scientific

CAS Number 1207346-29-9
Thermo Scientific, Sigma-

Aldrich

Molecular Formula C₄H₇ClO₃S
Thermo Scientific, Sigma-

Aldrich

Molecular Weight 170.61 g/mol Thermo Scientific

Purity ≥95% - 97%
Sigma-Aldrich, Thermo

Scientific

Physical Form Colorless to Yellow Liquid Sigma-Aldrich

Storage Temperature 2-8 °C Sigma-Aldrich

Proposed Synthetic Route to (3R)-Oxolane-3-
sulfonyl Chloride
The synthesis of the target molecule can be envisioned as a two-step process starting from the

commercially available chiral precursor, (R)-(-)-3-Hydroxytetrahydrofuran. This precursor can

be synthesized from (R)-1,2,4-butanetriol. The subsequent step involves the conversion of the

hydroxyl group to the desired sulfonyl chloride.
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Step 1: Synthesis of Chiral Precursor

Step 2: Sulfonyl Chloride Formation

(R)-1,2,4-Butanetriol

(R)-(-)-3-Hydroxytetrahydrofuran

 Acid-catalyzed
cyclization 

(3R)-Oxolane-3-sulfonyl chloride

 Reaction with SOCl₂
 in the presence of Pyridine 

Thionyl Chloride (SOCl₂) Pyridine

Click to download full resolution via product page

Caption: Proposed two-step synthesis of (3R)-Oxolane-3-sulfonyl chloride.

Experimental Protocol 1: Synthesis of (R)-(-)-3-
Hydroxytetrahydrofuran from (R)-1,2,4-Butanetriol
This procedure is adapted from established methods for the acid-catalyzed cyclization of

butanetriols.[1][2]

Materials:
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(R)-1,2,4-Butanetriol

p-Toluenesulfonic acid monohydrate (catalyst)

Apparatus for vacuum distillation

Procedure:

In a round-bottom flask equipped for vacuum distillation, combine (R)-1,2,4-butanetriol and a

catalytic amount of p-toluenesulfonic acid monohydrate (approximately 1% by weight of the

butanetriol).

Heat the mixture under vacuum. The exact temperature and pressure will need to be

optimized, but literature suggests temperatures in the range of 180-220°C.[1]

Collect the distillate, which will be crude (R)-(-)-3-Hydroxytetrahydrofuran.

Purify the collected distillate by a second vacuum distillation to obtain the final product.

Experimental Protocol 2: Synthesis of (3R)-Oxolane-3-
sulfonyl Chloride from (R)-(-)-3-Hydroxytetrahydrofuran
This protocol is based on general methods for the conversion of alcohols to sulfonyl chlorides

using thionyl chloride and a base.[3]

Materials:

(R)-(-)-3-Hydroxytetrahydrofuran

Thionyl chloride (SOCl₂)

Pyridine

Anhydrous dichloromethane (DCM) as solvent

Apparatus for inert atmosphere reaction (e.g., Schlenk line)

Procedure:
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In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or

nitrogen), dissolve (R)-(-)-3-Hydroxytetrahydrofuran in anhydrous dichloromethane.

Cool the solution to 0°C using an ice bath.

Slowly add thionyl chloride (approximately 1.1 to 1.5 equivalents) to the stirred solution.

After the addition of thionyl chloride, slowly add pyridine (approximately 1.1 to 1.5

equivalents) to the reaction mixture, maintaining the temperature at 0°C.

Allow the reaction to warm to room temperature and stir for several hours, monitoring the

progress by a suitable technique (e.g., TLC or GC).

Upon completion, quench the reaction by carefully adding cold water or a saturated aqueous

solution of sodium bicarbonate.

Separate the organic layer, and extract the aqueous layer with dichloromethane.

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to yield the crude (3R)-Oxolane-3-sulfonyl chloride.

Further purification may be achieved by vacuum distillation or column chromatography on

silica gel.

Proposed Chiral Separation of Tetrahydrofuran-3-
sulfonyl Chloride
For researchers who have synthesized the racemic mixture or wish to resolve a commercial

sample, chiral High-Performance Liquid Chromatography (HPLC) is a viable method for

separating the enantiomers. A proposed workflow and a hypothetical experimental protocol are

provided below.
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Racemic Tetrahydrofuran-3-
sulfonyl chloride

Chiral HPLC System
(e.g., polysaccharide-based column)

Separated Enantiomers:
(3R)- and (3S)-Oxolane-3-

sulfonyl chloride

Fraction Collection

Enantiomeric Purity Analysis
(e.g., analytical chiral HPLC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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